Cas no 824430-77-5 (2-Oxo Lorcaserin)

2-Oxo Lorcaserin structure

2-Oxo Lorcaserin structure

Product Name:2-Oxo Lorcaserin

CAS No:824430-77-5

Molecular Formula:C₁₁H₁₂ClNO

Molecular Weight:209.672081947327

CID:690812

PubChem ID:11593691

2-Oxo Lorcaserin Properties

Names and Identifiers

- 8-Chloro-1-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
- 2H-3-Benzazepin-2-one, 8-chloro-1,3,4,5-tetrahydro-1-methyl-
- 2-Oxo Lorcaserin
- 7-chloro-5-methyl-1,2,3,5-tetrahydro-3-benzazepin-4-one
- 8-Chloro-1,3,4,5-tetrahydro-1-methyl-2H-3-benzazepin-2-one (ACI)
- 8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one
- F51379
- 8-chloro-1-methyl-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one
- 8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepin-2-one; 8-Chloro-1,3,4,5-tetrahydro-1-methyl-2H-3-benzazepin-2-one
- 8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazapin-2-one
- DTXSID30469126
- AKOS016008301
- 8-Chloro-1-methyl-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one
- DA-02591
- 824430-77-5
- GWMXBSJNHZORGS-UHFFFAOYSA-N
- SCHEMBL1954116
- InChIKey： GWMXBSJNHZORGS-UHFFFAOYSA-N
- Inchi： 1S/C11H12ClNO/c1-7-10-6-9(12)3-2-8(10)4-5-13-11(7)14/h2-3,6-7H,4-5H2,1H3,(H,13,14)
- SMILES： O=C1C(C)C2C(=CC=C(C=2)Cl)CCN1

Computed Properties

Exact Mass: 209.0607417g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 209.0607417g/mol
Heavy Atom Count: 14
Complexity: 231
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 29.1Å²

2-Oxo Lorcaserin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019094958-5g	8-Chloro-1-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one	824430-77-5	95%	5g	$950.41	2023-09-01
Chemenu	CM128405-1g	8-chloro-1-methyl-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one	824430-77-5	95%	1g	$294
Crysdot LLC	CD11051628-1g	8-Chloro-1-methyl-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one	824430-77-5	95+%	1g	$311
TRC	O857600-100mg	2-Oxo Lorcaserin	824430-77-5		100mg	$236.00	2023-05-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC11291-5g	7-chloro-5-methyl-1,2,3,5-tetrahydro-3-benzazepin-4-one	824430-77-5	95%	5g	$2200	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1615186-1g	8-Chloro-1-methyl-1,3,4,5-tetrahydro-2H-benzo[d]azepin-2-one	824430-77-5	98%	1g	￥4651.00	2024-07-28

2-Oxo Lorcaserin Synthesis

Synthetic Circuit 1

34164-14-2

34164-14-2

824430-77-5

824430-77-5

Reaction Conditions

1.1 Reagents: Aluminum chloride ; 10 - 15 min, 180 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 20 min, rt

Reference

3-Substituted 1-methyl-3-benzazepin-2-ones as 5-HT2C receptor agonists

Shidore, Mahesh; et al, RSC Advances, 2015, 5(111), 91908-91921

Synthetic Circuit 2

156-41-2

156-41-2

7623-09-8

7623-09-8

824430-77-5

824430-77-5

Reaction Conditions

1.1 Reagents: Pyridine Solvents: Dichloromethane
2.1 Reagents: Aluminum chloride ; 150 - 200 °C

Reference

Discovery and SAR of new benzazepines as potent and selective 5-HT2C receptor agonists for the treatment of obesity

Smith, Brian M.; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(5), 1467-1470

2-Oxo Lorcaserin Raw materials

2-Oxo Lorcaserin Preparation Products

2-Oxo Lorcaserin (824430-77-5)

2-Oxo Lorcaserin Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:824430-77-5)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

2-Oxo Lorcaserin Related Literature

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2. The hydrogenation of nitrobenzene to aniline: a new mechanism

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3. Thermodynamic and structural properties of Eu3+complexes of a new 12-membered tetraaza macrocycle containing pyridine and N-glutaryl groups as pendant arms: characterization of three complexing successive phases.

Juliette Moreau,Jean-Claude Pierrard,Jean Rimbault,Emmanuel Guillon,Marc Port,Michel Aplincourt Dalton Trans., 2007, 1611-1620
4. Structurally characterized homo-trinuclear ZnII and hetero-pentanuclear [Zn II4LnIII] complexes constructed from an octadentate bis(Salamo)-based ligand: Hirshfeld surfaces, fluorescence and catalytic properties†

Xiao-Yan Li,Quan-Peng Kang,Chang Liu,Yang Zhang,Wen-Kui Dong New J. Chem., 2019,43, 4605-4619
5. Trial measurements in flow analysis

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CrystEngComm, 2015,17, 1222-1230
9. Light-to-electron converting panchromatic supramolecular solar cells of phthalocyanine–porphyrin heterodimers adsorbed onto nanocrystalline SnO2 electrodes†‡

Navaneetha K. Subbaiyan,Francis D'Souza Chem. Commun., 2012,48, 3641-3643
10. Heteroatom modified graphenes: electronic and electrochemical applications

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